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Compound of Interest

Compound Name: Bis-acrylate-PEG5

Cat. No.: B1606738

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of poly(ethylene glycol) diacrylate (PEGDA), a
versatile hydrogel-forming polymer widely utilized in biomedical research and drug
development. It covers its fundamental properties, experimental applications, and its role as a
scaffold in influencing cellular behavior.

Nomenclature and Synonyms

Poly(ethylene glycol) diacrylate is known by a variety of names in scientific literature and
commercial products. Understanding these synonyms is crucial for comprehensive literature
searches and material sourcing.

Primary Name Poly(ethylene glycol) diacrylate
Abbreviation PEGDA
Poly(oxy-1,2-ethanediyl), a-(1-oxo-2-propen-1-
IUPAC Name y(oxy . a-{ Prop
yl)-w-[(1-oxo-2-propen-1-yl)oxy]-
CAS Number 26570-48-9

PEG diacrylate, Polyethylene glycol, diacrylate,
PEG-DA

Common Synonyms
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Physicochemical Properties

The properties of PEGDA and the resulting hydrogels are highly tunable and primarily
dependent on the molecular weight (MW) of the PEG backbone and the concentration of the
polymer in solution. These parameters directly influence the crosslinking density of the
hydrogel, which in turn dictates its mechanical and physical characteristics.

Mechanical Properties

The mechanical environment perceived by cells is a critical factor in tissue engineering and
drug screening applications. The stiffness of PEGDA hydrogels can be tailored to mimic a wide
range of biological tissues.

PEGDA MW (Da) Concentration (w/v Compressive Shear Modulus
%) Modulus (kPa) (kPa)

3400 10 30

3400 20 110

6000 5 - 3403

6000 10 - 19.3+15

6000 20 - 102.6 £ 18.5

10000 10 90

Note: The exact values can vary depending on the specific experimental conditions, such as
the photoinitiator concentration and UV light intensity.

Swelling and Degradation Properties

The swelling ratio indicates the amount of water a hydrogel can absorb, which affects nutrient
and drug diffusion. The degradation of PEGDA hydrogels is primarily due to the hydrolysis of
the acrylate ester linkages.
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Concentration (w/v

PEGDA MW (Da) %) Swelling Ratio (q) Degradation Notes
0

3400 10 ~15-20 Slower degradation

10000 10 ~25-35 Faster degradation

20000 10 ~35-45 Rapid degradation

Experimental Protocols
PEGDA Hydrogel Synthesis via Photopolymerization

This protocol describes the fabrication of PEGDA hydrogels using a common photo-

crosslinking method.

Materials:

Poly(ethylene glycol) diacrylate (PEGDA) of desired molecular weight

Photoinitiator (e.g., Irgacure 2959, LAP)

Phosphate-buffered saline (PBS) or cell culture medium

UV light source (365 nm)
Procedure:

e Prepare a stock solution of the photoinitiator in PBS. For Irgacure 2959, a common
concentration is 0.5% (w/v).

» Dissolve the desired amount of PEGDA in the photoinitiator solution to achieve the target
polymer concentration (e.g., 10% wi/v). Ensure complete dissolution by gentle vortexing or

stirring.
o Pipette the PEGDA prepolymer solution into a mold of the desired shape and dimensions.

o Expose the prepolymer solution to UV light. The exposure time and intensity will depend on
the photoinitiator concentration, the volume of the solution, and the desired crosslinking
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density. A typical exposure might be 5-10 minutes at 5-10 mW/cm?2.

» After polymerization, carefully remove the hydrogel from the mold.

e Wash the hydrogel extensively with PBS or culture medium to remove any unreacted

components.
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Experimental Workflow: PEGDA Hydrogel Synthesis
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Caption: Workflow for PEGDA hydrogel synthesis via photopolymerization.

Characterization of Hydrogel Properties
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Swelling Ratio Measurement:
e Record the initial weight of the hydrated hydrogel (Ws).

» Lyophilize or oven-dry the hydrogel until a constant weight is achieved to obtain the dry
weight (Wd).

o Calculate the swelling ratio (q) as g = Ws / Wd.
Mechanical Testing (Compressive Modulus):

» Place a cylindrical hydrogel sample of known dimensions on the platform of a mechanical
tester.

e Apply a compressive strain at a constant rate.
e Record the resulting stress.

e The compressive modulus is calculated from the linear region of the stress-strain curve.

Role in Cell Signaling

While PEGDA itself is considered biologically inert, the physical properties of the hydrogel
scaffold, particularly its stiffness, can profoundly influence cell behavior through
mechanotransduction.

Mechanotransduction via Hydrogel Stiffness

The stiffness of the extracellular matrix (ECM) is a key regulator of cell fate, influencing
processes such as proliferation, differentiation, and migration. Cells sense matrix stiffness
through integrin-based focal adhesions, which triggers intracellular signaling cascades.
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Caption: Influence of hydrogel stiffness on mechanotransduction pathways.
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High stiffness environments tend to promote the nuclear localization of transcriptional
regulators like YAP/TAZ, leading to the expression of genes associated with a more contractile
and proliferative phenotype. Conversely, softer substrates often result in cytoplasmic
localization of YAP/TAZ, promoting different cellular fates.

Controlled Release of Signaling Molecules

PEGDA hydrogels are excellent vehicles for the controlled release of growth factors and other
bioactive molecules. The release kinetics can be tuned by altering the crosslinking density of
the hydrogel. This allows for the sustained presentation of signaling cues to encapsulated or
surrounding cells, thereby directing their behavior over time. For instance, the release of
Vascular Endothelial Growth Factor (VEGF) from a PEGDA hydrogel can be used to promote
angiogenesis in tissue engineering applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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